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Compound of Interest

Compound Name: Ethyl methoxyacetate

Cat. No.: B146871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

ethyl methoxyacetate (CAS No: 3938-96-3), a versatile solvent and acylation reagent. The

information presented is intended to support laboratory research, chemical synthesis, and

formulation development by providing essential data and standardized experimental

methodologies.

Core Physical and Chemical Properties
Ethyl methoxyacetate is a clear, colorless liquid with a characteristic ester-like odor.[1] Its

utility in various scientific applications, including as an acyl donor in the enzymatic resolution of

amines, necessitates a thorough understanding of its physical characteristics.[2]

Table 1: Key Physical and Chemical Properties of Ethyl Methoxyacetate
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Property Value Source(s)

Molecular Formula C₅H₁₀O₃ [1][3][4]

Molecular Weight 118.13 g/mol [1][4]

Appearance Clear, colorless liquid [1]

Density 1.007 g/mL at 25 °C [2][3]

Boiling Point 144.1 - 144.5 °C at 760 mmHg [1][3]

44-45.5 °C at 9 mmHg [2]

Melting Point -70 °C [3]

Flash Point
46 °C (114.8 - 115 °F) - closed

cup
[1][3][5]

Refractive Index (n20/D) 1.401 [1][2]

Water Solubility Slightly soluble [1][2][3]

Vapor Pressure 5.18 mmHg at 25 °C [1][3]

LogP (Octanol/Water Partition

Coefficient)
0.19590 - 0.475 [1]

Experimental Protocols for Property Determination
The following sections detail the standardized methodologies for determining the key physical

properties of liquid chemicals like ethyl methoxyacetate. These protocols are based on

internationally recognized guidelines from organizations such as the Organisation for Economic

Co-operation and Development (OECD) and ASTM International.

2.1 Density Determination

The density of a liquid is its mass per unit volume and is a fundamental parameter for quality

control and substance identification.

Methodology: A standard method for determining the density of liquids is the use of a digital

density meter, as outlined in ASTM D4052.[6][7] This method can also be performed using a
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pycnometer or a hydrometer.

Calibration: The instrument, a digital density meter with an oscillating U-tube, is calibrated

using two reference standards of known density, such as dry air and ultrapure water.

Sample Preparation: The ethyl methoxyacetate sample is brought to the specified

measurement temperature (e.g., 25 °C) and must be free of air bubbles.

Measurement: The sample is introduced into the oscillating tube of the density meter. The

instrument measures the oscillation period of the tube filled with the sample.

Calculation: The density is calculated automatically by the instrument based on the

oscillation period and the calibration constants. The typical units are g/cm³ or g/mL.[6]

2.2 Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.

Methodology: The OECD Guideline 103 provides several methods for determining the boiling

point of liquids.[1][3][8] The distillation method is commonly employed.

Apparatus: A standard distillation apparatus is assembled, consisting of a boiling flask, a

condenser, a temperature sensor (thermometer or thermocouple), and a receiving flask.

Procedure: A measured volume of ethyl methoxyacetate is placed in the boiling flask with

boiling chips. The liquid is heated, and the temperature is recorded when the liquid begins

to boil and a stable temperature is observed on the thermometer placed in the vapor

phase.[9]

Pressure Correction: The observed boiling point is corrected to standard atmospheric

pressure (101.325 kPa) using a pressure-temperature nomograph or the Sidney-Young

equation.

2.3 Flash Point Determination
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The flash point is the lowest temperature at which a liquid produces enough vapor to form an

ignitable mixture with air. It is a critical safety parameter for handling and transportation.

Methodology: The ASTM D93 standard test method, which uses a Pensky-Martens closed-

cup tester, is suitable for determining the flash point of ethyl methoxyacetate.[10][11][12]

[13]

Apparatus: A Pensky-Martens closed-cup apparatus is used, which consists of a

temperature-controlled test cup, a lid with an ignition source applicator, and a stirring

mechanism.

Procedure: A specified volume of the sample is placed in the test cup and heated at a

slow, constant rate while being stirred.

Ignition Test: At regular temperature intervals, the stirring is stopped, and an ignition

source (a small flame) is applied to the vapor space above the liquid.

Determination: The flash point is the lowest temperature at which the application of the

ignition source causes the vapors to ignite momentarily.[11][13]

2.4 Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property used for identification and purity assessment.

Methodology: The refractive index is typically measured using an Abbe refractometer.

Calibration: The refractometer is calibrated using a standard of known refractive index,

such as distilled water.

Sample Application: A few drops of ethyl methoxyacetate are placed on the surface of

the measuring prism.

Measurement: The prism is closed, and the instrument's light source is adjusted. The user

looks through the eyepiece and adjusts the controls until the boundary line between the

light and dark fields is sharp and centered on the crosshairs.
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Reading: The refractive index is read directly from the instrument's scale. The temperature

must be controlled and reported, as the refractive index is temperature-dependent

(commonly measured at 20°C, denoted as nD²⁰).

2.5 Water Solubility Determination

Solubility data is crucial for applications involving aqueous systems, such as in drug formulation

and environmental fate studies.

Methodology: The OECD Guideline 105 (Water Solubility) describes the flask method, which

is a common technique for determining the solubility of substances in water. A similar

principle is outlined in the OECD 107 shake-flask method for determining the partition

coefficient, which also involves measuring concentration in the aqueous phase.[14][15][16]

[17]

Equilibration: An excess amount of ethyl methoxyacetate is added to a known volume of

water in a flask. The mixture is agitated (e.g., shaken or stirred) in a constant temperature

bath for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The mixture is allowed to stand to let the undissolved ester separate.

Centrifugation may be used to ensure complete separation of the aqueous phase.

Analysis: A sample of the clear, saturated aqueous solution is carefully removed. The

concentration of ethyl methoxyacetate in the aqueous sample is determined using a

suitable analytical technique, such as gas chromatography (GC) or high-performance

liquid chromatography (HPLC).

Calculation: The solubility is expressed as the mass of the solute per volume or mass of

the solvent (e.g., in g/L or mg/kg).

Visualizations
3.1 Logical Relationships of Physical Properties in Research and Development

The following diagram illustrates the interconnected importance of ethyl methoxyacetate's

physical properties for its primary audience.
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Figure 1. Relevance of Ethyl Methoxyacetate's Physical Properties.

3.2 Experimental Workflow for Physical Property Characterization

The diagram below outlines a general workflow for the experimental determination of the key

physical properties of a liquid chemical like ethyl methoxyacetate.

Start: Obtain Pure Sample

Density Determination
Method: ASTM D4052 (Digital Density Meter)

Output: g/mL
Boiling Point Determination

Method: OECD 103 (Distillation)

Output: °C at std. pressure
Flash Point Determination

Method: ASTM D93 (Closed-Cup)

Output: °C
Refractive Index Measurement

Method: Abbe Refractometer

Output: nD²⁰
Solubility Test

Method: OECD 105 (Flask Method)

Output: g/L

Data Compilation & Analysis

End: Technical Data Sheet
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Figure 2. General Experimental Workflow for Physical Property Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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